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Compound of Interest

Compound Name:
N-Methyl-1-(thiazol-4-

yl)methanamine

Cat. No.: B055838 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety and handling procedures for N-Methyl-1-(thiazol-4-
yl)methanamine. Due to the absence of a specific Safety Data Sheet (SDS) for this

compound, the following guidelines are based on data from structurally similar thiazole

derivatives and general best practices for handling chemicals with unknown toxicity. A

conservative approach is strongly recommended.

Safety and Hazard Information
The hazard profile of N-Methyl-1-(thiazol-4-yl)methanamine is inferred from related

compounds such as 4-Methylthiazole, (2-Methylthiazol-4-yl)methanamine hydrochloride, and

Methyl[(5-methyl-1,3,4-thiadiazol-2-yl)methyl]amine. Users should handle this compound as

potentially hazardous.

Table 1: Summary of Potential Hazards and Safety Information
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Category Information

GHS Hazard Pictograms ⚠️Health Hazard, Irritant

GHS Signal Word Warning

Hazard Statements

H302: Harmful if swallowed.[1] H315: Causes

skin irritation.[1][2][3] H319: Causes serious eye

irritation.[1][2][3][4] H335: May cause respiratory

irritation.[1][2][3] H410: Very toxic to aquatic life

with long lasting effects.[2]

Precautionary Statements - Prevention

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.[2][3] P264:

Wash skin thoroughly after handling.[1][2][3]

P270: Do not eat, drink or smoke when using

this product.[1] P271: Use only outdoors or in a

well-ventilated area.[1][2][3] P273: Avoid release

to the environment.[2] P280: Wear protective

gloves/protective clothing/eye protection/face

protection.[1][2][3][4]

Precautionary Statements - Response

P301+P312: IF SWALLOWED: Call a POISON

CENTER or doctor/physician if you feel unwell.

[4] P302+P352: IF ON SKIN: Wash with plenty

of soap and water.[1][2][3] P304+P340: IF

INHALED: Remove person to fresh air and keep

comfortable for breathing.[1][3]

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[1][3][4] P332+P313: If skin

irritation occurs: Get medical advice/attention.[3]

P337+P313: If eye irritation persists: Get

medical advice/attention.[3] P362+P364: Take

off contaminated clothing and wash it before

reuse.[1]

Precautionary Statements - Storage P403+P233: Store in a well-ventilated place.

Keep container tightly closed.[1] P405: Store
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locked up.[1][4][5]

Precautionary Statements - Disposal
P501: Dispose of contents/container to an

approved waste disposal plant.[4][5]

Physical and Chemical Properties
Property Value

Molecular Formula C5H8N2S[6]

Appearance Data not available (assume solid or liquid)

Solubility Data not available

Storage Temperature Store in a cool, dry, well-ventilated area.[3]

Experimental Protocols
Protocol 1: General Handling and Use
This protocol outlines the essential steps for safely handling N-Methyl-1-(thiazol-4-
yl)methanamine in a laboratory setting.

1. Engineering Controls:

All work with this compound, both in solid and solution form, must be conducted in a certified
chemical fume hood to prevent inhalation of dust or vapors.[7]
Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[5]

2. Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield (EN166 standard).[5]
Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Change
gloves immediately if contaminated.
Body Protection: A flame-resistant lab coat is recommended.[7] Ensure clothing fully covers
the skin.
Respiratory Protection: If working outside a fume hood is unavoidable, use a NIOSH-
approved respirator with an appropriate cartridge.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://static.cymitquimica.com/products/10/pdf/sds-F719185.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1542814&productDescription=4-METHYLTHIAZOLE+99%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2135530&productDescription=2-MERCAPTO-5-METHL-134-TH+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1542814&productDescription=4-METHYLTHIAZOLE+99%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2135530&productDescription=2-MERCAPTO-5-METHL-134-TH+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.smolecule.com/products/s741498
https://aksci.com/sds/8819DR_SDS.pdf
https://www.benchchem.com/product/b055838?utm_src=pdf-body
https://www.benchchem.com/product/b055838?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guidance_for_Handling_5_Furan_2_yl_thiazole.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2135530&productDescription=2-MERCAPTO-5-METHL-134-TH+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2135530&productDescription=2-MERCAPTO-5-METHL-134-TH+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guidance_for_Handling_5_Furan_2_yl_thiazole.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Handling Procedures:

Avoid all contact with skin and eyes.[5]
Do not breathe dust or vapors.[5]
Minimize dust generation and accumulation when handling the solid form.[3]
Use spark-proof tools and explosion-proof equipment if the compound is flammable.[4]
Wash hands thoroughly after handling, before breaks, and at the end of the workday.[3]

4. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][5]
Keep away from heat, sparks, open flames, and other sources of ignition.[3][4]

Protocol 2: First-Aid Measures
In case of exposure, follow these first-aid procedures immediately.

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[4][5]

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water

while removing all contaminated clothing and shoes. If skin irritation occurs, get medical

advice/attention.[3][5]

In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes, also under the

eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate

medical attention.[4][5]

If Swallowed: Do NOT induce vomiting. Clean mouth with water and drink plenty of water

afterwards. Never give anything by mouth to an unconscious person. Call a POISON

CENTER or doctor/physician immediately.[4][5]

Visualizations
The following diagrams illustrate key safety and experimental workflows.
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Caption: General laboratory workflow for handling chemical compounds.
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Caption: Logical relationship of safety procedures for chemical handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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